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Compound of Interest

Compound Name: 3-Methylbutanol - d2

Cat. No.: B1147822 Get Quote

For researchers, scientists, and professionals in drug development, ensuring safe handling of

all laboratory chemicals is paramount. This document provides crucial safety and logistical

information for the handling and disposal of 3-Methylbutanol-d2, a deuterated analog of

isoamyl alcohol. The following procedures and data are designed to minimize risk and ensure a

safe laboratory environment.

Health Hazard Summary
3-Methylbutanol is a flammable liquid and vapor that can cause irritation to the skin, eyes, and

respiratory system.[1][2][3][4][5][6] Inhalation of vapors may lead to dizziness, drowsiness, and

other central nervous system effects.[1][2] Ingestion can be harmful and may cause lung

damage if the substance is aspirated into the lungs.[1] Repeated or prolonged exposure can

lead to skin dryness and cracking.[1][4] It is crucial to handle this chemical with appropriate

personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling 3-

Methylbutanol-d2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1147822?utm_src=pdf-interest
https://datasheets.scbt.com/sc-231818.pdf
https://www.cdc.gov/niosh/npg/npgd0348.html
https://dept.harpercollege.edu/chemistry/msds/Methyl-1-butanol%203-.pdf
https://download.basf.com/p1/000000000030036711_SDS_GEN_00/en_UN/3-METHYLBUTANOL-1_30036711_SDS_GEN_00_en_7-0.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_3-methyl_butanol_205710_US-EN_SDS.pdf
https://sds.aquaphoenixsci.com/SDS/3-Methyl-1-Butanol%20(MB1025)_GHSUnitedStatesSDS_en_2020-08-11.pdf
https://datasheets.scbt.com/sc-231818.pdf
https://www.cdc.gov/niosh/npg/npgd0348.html
https://datasheets.scbt.com/sc-231818.pdf
https://datasheets.scbt.com/sc-231818.pdf
https://download.basf.com/p1/000000000030036711_SDS_GEN_00/en_UN/3-METHYLBUTANOL-1_30036711_SDS_GEN_00_en_7-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Specifications

Eye and Face Protection
Chemical safety goggles or

face shield

Must provide a complete seal

around the eyes.[7]

Hand Protection Chemical-resistant gloves

Neoprene or other suitable

material that is resistant to

alcohols.[8]

Body Protection
Protective clothing, lab coat, or

apron

Fire/flame resistant and

chemically resistant material.

[7]

Respiratory Protection Approved respirator

Required when ventilation is

inadequate or exposure limits

are exceeded. A chemical

respirator with an organic

vapor cartridge is

recommended.[9][10]

Exposure Limits
Exposure to 3-Methylbutanol should be maintained below the established occupational

exposure limits.

Organization
TWA (Time-Weighted
Average)

STEL (Short-Term
Exposure Limit)

ACGIH 100 ppm 125 ppm

OSHA 100 ppm (360 mg/m³) -

NIOSH 100 ppm (360 mg/m³) 125 ppm (450 mg/m³)[10]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Methylbutanol is essential for safe

handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sds.aquaphoenixsci.com/SDS/Isoamyl%20Alcohol%20(IA1060)_GHSUnitedStatesSDS_en_2022-03-09.pdf
https://www.quintanasupply.com/Product/Details/804
https://sds.aquaphoenixsci.com/SDS/Isoamyl%20Alcohol%20(IA1060)_GHSUnitedStatesSDS_en_2022-03-09.pdf
https://www.chemarc.com/system/post_images/images/000/004/201/original/ISO_AMYL_ALCOHOL_MSDS.pdf?1560838663
https://bigcomm.ktecdirect.com/MSDS/GFS_ISOAMYL%20ALCOHOL%20REAGENT%20ACS_2295_SDS.pdf
https://bigcomm.ktecdirect.com/MSDS/GFS_ISOAMYL%20ALCOHOL%20REAGENT%20ACS_2295_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Flash Point 42.78°C (109°F) (Closed Cup)[9]

Auto-ignition Temperature 350°C (662°F)[9]

Boiling Point 130.7°C at 1,013 hPa[11]

Molecular Weight 88.15 g/mol [3][9]

Appearance Colorless liquid[2][9]

Odor Disagreeable and choking[9]

Operational and Disposal Plans
Handling and Storage Protocol

Ventilation: Always handle 3-Methylbutanol-d2 in a well-ventilated area, preferably in a

chemical fume hood.[7][9][10]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[4][5][12] Use explosion-proof electrical and lighting equipment.[4][7]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[7][9][13]

Personal Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in

the work area.[10]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][9][13]

Flammable materials should be stored in a designated safety cabinet.[9]

Spill Response Protocol
Evacuate: Evacuate all non-essential personnel from the spill area.[13]

Ventilate: Ensure adequate ventilation.[13]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[10][13]
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Containment: Use a non-combustible absorbent material like vermiculite, sand, or earth to

soak up the spill.[10]

Collection: Place the absorbed material into a suitable, sealed container for disposal.[14]

Decontamination: Clean the spill area thoroughly.

First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Flush the skin with plenty of water for at least 15

minutes.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[1][3][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3][13]

Disposal Plan
Chemical waste must be disposed of in accordance with all applicable federal, state, and local

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Do not allow the chemical to enter drains.[11][13]

Workflow and Safety Pathway
The following diagram illustrates the logical workflow for safely handling 3-Methylbutanol-d2,

from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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